Cas no 55757-47-6 (acrylonitrile-3-13c)

• Product Name: acrylonitrile-3-13c
• CAS No: 55757-47-6
• MF: C₃H₃N
• MW: 54.0552752017975
• CID: 944450
• PubChem ID: 16213369
• Update Time: 2025-04-19

acrylonitrile-3-13c Chemical and Physical Properties

Names and Identifiers

• acrylonitrile-3-13c
• DTXSID80583902
• Acrylonitrile-3-13C, >=99 atom % 13C, >=99% (CP), contains hydroquinone as stabilizer
• 55757-47-6
• (3-~13~C)Prop-2-enenitrile
• (313C)prop-2-enenitrile

• Inchi： 1S/C3H3N/c1-2-3-4/h2H,1H2/i1+1
• InChI Key： NLHHRLWOUZZQLW-OUBTZVSYSA-N
• SMILES： N#CC=[13CH2]

Computed Properties

• Exact Mass: 54.029903935g/mol
• Monoisotopic Mass: 54.029903935g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.815 g/mL at 25 °C
• Melting Point: −83 °C(lit.)
• Boiling Point: 77 °C(lit.)
• Flash Point: 32 °F
• Refractive Index: n20/D 1.391(lit.)
• Solubility: Not available

acrylonitrile-3-13c Security Information

• Hazardous Material transportation number：UN 1093 3/PG 1
• WGK Germany：3
• Hazard Category Code： 45-46-11-23/24/25-36/37-62-51/53-43-41-37/38-63
• Safety Instruction： 53-16-23-36/37/39-45-61-39-36/37-26
• Hazardous Material Identification：
• Risk Phrases：45-46-11-23/24/25-36/37